4-(3,4-Dichlorophenyl)-3-methoxybenzoic acid, 95%

• IUPAC Name: 4-(3,4-dichlorophenyl)-3-methoxybenzoic acid
• InChI: InChI=1S/C14H10Cl2O3/c1-19-13-7-9(14(17)18)2-4-10(13)8-3-5-11(15)12(16)6-8/h2-7H,1H3,(H,17,18)
• InChI Key: PDMHRISHTRIDOO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H10Cl2O3
• DSSTOX Substance ID: DTXSID00691255
• Molecular Weight: 297.1 g/mol
• CAS RN: 1261930-77-1

Description

4-(3,4-Dichlorophenyl)-3-methoxybenzoic acid, or 3,4-DCPMB, is an organic compound with a wide range of applications in the scientific research field. It is a white crystalline solid with a melting point of 172-174°C and a molecular weight of 267.06. This compound is mainly used as a reagent and intermediate in the synthesis of various compounds. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. 3,4-DCPMB is also known to have biological activities, such as being an inhibitor of the enzyme tyrosine kinase. In

Scientific Research Applications

3,4-DCPMB has a wide range of applications in the scientific research field. It is mainly used as a reagent and intermediate in the synthesis of various compounds. It is also used as a starting material in the synthesis of pharmaceuticals and agrochemicals. Additionally, 3,4-DCPMB is used in the synthesis of polymers and polymeric materials. Furthermore, this compound is used in the synthesis of fluorescent dyes, which are used in the analysis of nucleic acids.

Mechanism of Action

3,4-DCPMB is known to inhibit the enzyme tyrosine kinase. This enzyme is involved in the regulation of cell growth and proliferation. By inhibiting this enzyme, 3,4-DCPMB is able to inhibit cell growth and proliferation. This inhibition is thought to be due to the inhibition of phosphorylation of tyrosine residues, which is necessary for cell growth and proliferation.
Biochemical and Physiological Effects
3,4-DCPMB has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the enzyme tyrosine kinase, which is involved in the regulation of cell growth and proliferation. Additionally, 3,4-DCPMB has been found to have anti-inflammatory and anti-proliferative effects. It has also been found to inhibit the growth of certain cancer cell lines.

Advantages and Limitations for Lab Experiments

3,4-DCPMB has several advantages and limitations when used in laboratory experiments. One of the main advantages of using this compound is that it is easy to obtain and is relatively inexpensive. Additionally, it is a stable compound and can be stored for long periods of time without degradation. However, one of the main limitations of using 3,4-DCPMB is that it is toxic and should be handled with caution.

Future Directions

The future of 3,4-DCPMB is promising. Research is ongoing to explore its potential applications in the field of medicine. For example, further research is needed to explore its potential as an anti-cancer agent. Additionally, research is ongoing to explore its potential as an inhibitor of the enzyme tyrosine kinase. Furthermore, research is ongoing to explore its potential as a reagent and intermediate in the synthesis of various compounds. Finally, research is ongoing to explore its potential as a fluorescent dye in the analysis of nucleic acids.

Synthesis Methods

3,4-DCPMB is most commonly synthesized through a three-step process. The first step involves the reaction of 3-methoxybenzoic acid with 3,4-dichlorophenylmagnesium bromide to obtain the Grignard reagent. This is followed by the reaction of the Grignard reagent with ethyl acetate to form 3,4-DCPMB. The final step involves the hydrolysis of the product with aqueous acid to obtain the desired product.